Cas no 17226-69-6 (2,2-dimethyl-4-(propan-2-yloxymethyl)-1,3-dioxolane)

2,2-dimethyl-4-(propan-2-yloxymethyl)-1,3-dioxolane structure
17226-69-6 structure
Product Name:2,2-dimethyl-4-(propan-2-yloxymethyl)-1,3-dioxolane
CAS No:17226-69-6
MF:C9H18O3
MW:174.237423419952
CID:905630
PubChem ID:231395
Update Time:2025-04-19

2,2-dimethyl-4-(propan-2-yloxymethyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-4-(propan-2-yloxymethyl)-1,3-dioxolane
    • 2,2-dimethyl-4-[(propan-2-yloxy)methyl]-1,3-dioxolane
    • 4-isopropoxymethyl-2,2-dimethyl-[1,3]dioxolane
    • AC1L5LLP
    • AC1Q58Q9
    • AR-1D1502
    • CTK0H9849
    • NSC27560
    • SureCN2462184
    • SCHEMBL2462184
    • 17226-69-6
    • DTXSID30282711
    • 2,2-Dimethyl-4-{[(propan-2-yl)oxy]methyl}-1,3-dioxolane
    • NSC-27560
    • Inchi: 1S/C9H18O3/c1-7(2)10-5-8-6-11-9(3,4)12-8/h7-8H,5-6H2,1-4H3
    • InChI Key: NYKNXAOUVCMJNP-UHFFFAOYSA-N
    • SMILES: O1C(C)(C)OCC1COC(C)C

Computed Properties

  • Exact Mass: 174.12564
  • Monoisotopic Mass: 174.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Density: 0.934
  • Boiling Point: 205.5°C at 760 mmHg
  • Flash Point: 65.9°C
  • Refractive Index: 1.414
  • PSA: 27.69
  • LogP: 1.56290
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